Cas no 74124-36-0 (Eicosanoic acid,2-hexadecyl-3-hydroxy-)
74124-36-0 structure
Product Name:Eicosanoic acid,2-hexadecyl-3-hydroxy-
CAS No:74124-36-0
MF:C36H72O3
MW:552.955092430115
CID:570969
PubChem ID:3018474
Update Time:2025-04-19
Eicosanoic acid,2-hexadecyl-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Eicosanoic acid,2-hexadecyl-3-hydroxy-
- 2-Hexadecyl-3-hydroxyicosanoic acid
- DTXSID70995570
- EINECS 277-729-8
- 74124-36-0
- 2-hexadecyl-3-hydroxy-eicosanoic acid
- NS00059444
- SCHEMBL3166949
-
- Inchi: 1S/C36H72O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)34(36(38)39)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35,37H,3-33H2,1-2H3,(H,38,39)
- InChI Key: KUBWXAZCUFSNLT-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCCCCCCCC)C(C(=O)O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 552.54814615g/mol
- Monoisotopic Mass: 552.54814615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 39
- Rotatable Bond Count: 33
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 0.898
- Boiling Point: 639.2°C at 760 mmHg
- Flash Point: 354.4°C
- Refractive Index: 1.47
Eicosanoic acid,2-hexadecyl-3-hydroxy- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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